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Compound of Interest

Compound Name: 1-Propylcyclopentene

Cat. No.: B15374742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). While compiled with diligence, it relies on data

from analogous compounds due to the limited availability of a specific SDS for 1-
Propylcyclopentene. Always consult with your institution's safety officer and refer to the most

current regulatory guidelines before handling any chemical.

Introduction
1-Propylcyclopentene (CAS No. 3074-61-1) is an unsaturated cyclic hydrocarbon with

potential applications in organic synthesis and as a building block in the development of novel

chemical entities.[1][2] Its structure, featuring a reactive double bond within a five-membered

ring, necessitates a thorough understanding of its physical, chemical, and toxicological

properties to ensure safe handling in a laboratory setting. This guide provides an in-depth

overview of the known data and recommended safety protocols.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-
Propylcyclopentene. This data is essential for the proper design of experiments and for

understanding its behavior under various conditions.
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Property Value Reference

CAS Number 3074-61-1 [1][2]

Molecular Formula C₈H₁₄ [1][2]

Molecular Weight 110.1968 g/mol [1]

Appearance
Not explicitly stated, likely a

colorless liquid

Inferred from similar

compounds

Density 0.821 g/cm³ [1]

Boiling Point 132.8 °C at 760 mmHg [1]

Flash Point 17.5 °C [1]

Vapor Pressure 10.7 mmHg at 25 °C [1]

Refractive Index 1.458 [1]

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 1-Propylcyclopentene is not

readily available. However, based on the data for its saturated analog, n-Propylcyclopentane,

and the general properties of alkenes, the following hazards should be anticipated.[3][4][5]

Anticipated GHS Hazard Categories:

Flammable Liquids: Category 2.[3] Highly flammable liquid and vapor.

Aspiration Hazard: Category 1.[3] May be fatal if swallowed and enters airways.

Skin Corrosion/Irritation: Category 2.[3] Causes skin irritation.

Serious Eye Damage/Eye Irritation: Category 2A.[3] Causes serious eye irritation.

Acute Toxicity, Dermal: Category 4.[3] Harmful in contact with skin.

Acute Toxicity, Inhalation: Category 4.[3] Harmful if inhaled.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propylcyclopentene
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propylcyclopentene
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://www.chemnet.com/cas/en/3074-61-1/1-propylcyclopentene.html
https://www.benchchem.com/product/b15374742?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclopentane
https://www.smolecule.com/products/s793528
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15374742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Target Organ Toxicity (Single Exposure): Category 3 (Narcotic effects).[3] May

cause drowsiness or dizziness.

Hazardous to the Aquatic Environment, Chronic Toxicity: Category 2.[3] Toxic to aquatic life

with long-lasting effects.

Experimental Protocols: Safe Handling Procedures
The following protocols are based on standard laboratory practices for handling flammable and

hazardous organic compounds and are adapted from the safety data for n-Propylcyclopentane.

[3]

Engineering Controls
Ventilation: All handling of 1-Propylcyclopentene should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[3]

Ignition Sources: Keep away from open flames, hot surfaces, and sparks. Use explosion-

proof electrical, ventilating, and lighting equipment.[3]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[3]

Personal Protective Equipment (PPE)
A comprehensive guide to selecting appropriate PPE is crucial for minimizing exposure.
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PPE Type Specification Rationale

Eye/Face Protection
Chemical splash goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[3]

Skin Protection

Impervious gloves (e.g., nitrile,

neoprene) and a flame-

retardant lab coat.

Prevents skin contact, which

can cause irritation and dermal

toxicity.[3][6]

Respiratory Protection

Use a NIOSH-approved

respirator with an organic

vapor cartridge if ventilation is

inadequate or for spill

response.

Protects against inhalation of

harmful vapors that can cause

respiratory irritation and

narcotic effects.[3]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from heat, sparks, and open flames.[3]

Store separately from oxidizing agents and other incompatible materials.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3]

Ingestion
Do NOT induce vomiting. Immediately call a

Poison Center or doctor/physician.[3]

Accidental Release and Fire-Fighting Measures
Accidental Release

Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a suitable

container for disposal.[3]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways.[7]

Fire-Fighting
Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[3]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.[8]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Reactivity and Stability
Reactivity: As an alkene, 1-Propylcyclopentene is more reactive than its alkane

counterpart. The carbon-carbon double bond is susceptible to addition reactions with

electrophiles such as halogens, hydrogen halides, and oxidizing agents.[8] Avoid contact

with strong oxidizing agents.

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.[3]

Conditions to Avoid: Heat, flames, sparks, and static discharge.[3]

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring the safe handling of 1-
Propylcyclopentene in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.benchchem.com/product/b15374742?utm_src=pdf-body
https://wou.edu/chemistry/courses/online-chemistry-textbooks/ch105-consumer-chemistry/ch105-chapter-8/
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P26910%20%20SDS%20%20031017.pdf
https://www.benchchem.com/product/b15374742?utm_src=pdf-body
https://www.benchchem.com/product/b15374742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15374742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 
Handling 1-Propylcyclopentene

Conduct Risk Assessment

Review Emergency Procedures 
(Spill, Fire, First Aid)

Select and Don 
Appropriate PPE

Verify Engineering Controls 
(Fume Hood, Grounding)

Handle Chemical in 
Designated Area

Store Properly Dispose of Waste Correctly

Spill or Exposure Occurs

End: 
Procedure Complete

No

Initiate Emergency Response

Yes

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Propylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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